Cas no 2877761-84-5 ([(4-bromothiophen-2-yl)methyl]({[2-(morpholin-4-yl)pyridin-4-yl]methyl})amine)

• Product Name: [(4-bromothiophen-2-yl)methyl]({[2-(morpholin-4-yl)pyridin-4-yl]methyl})amine
• CAS No: 2877761-84-5
• MF: C₁₅H₁₈BrN₃OS
• MW: 368.291921138763
• CID: 5309588
• PubChem ID: 165431710
• Update Time: 2025-05-22

[(4-bromothiophen-2-yl)methyl]({[2-(morpholin-4-yl)pyridin-4-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• 2877761-84-5
• F6837-1702
• AKOS040888010
• [(4-bromothiophen-2-yl)methyl]({[2-(morpholin-4-yl)pyridin-4-yl]methyl})amine
• N-[(4-Bromo-2-thienyl)methyl]-2-(4-morpholinyl)-4-pyridinemethanamine

• Inchi： 1S/C15H18BrN3OS/c16-13-8-14(21-11-13)10-17-9-12-1-2-18-15(7-12)19-3-5-20-6-4-19/h1-2,7-8,11,17H,3-6,9-10H2
• InChI Key： HPSTXFOYZMSAQU-UHFFFAOYSA-N
• SMILES： C1(N2CCOCC2)=NC=CC(CNCC2SC=C(Br)C=2)=C1

Computed Properties

• Exact Mass: 367.03540g/mol
• Monoisotopic Mass: 367.03540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.9±50.0 °C(Predicted)
• pka: 6.07±0.20(Predicted)

Additional information on [(4-bromothiophen-2-yl)methyl]({[2-(morpholin-4-yl)pyridin-4-yl]methyl})amine

The Chemical Compound CAS No. 2877761-84-5: [(4-bromothiophen-2-yl)methyl]({[2-(morpholin-4-yl)pyridin-4-yl]methyl})amine

The compound with CAS number 2877761-84-5, named [(4-bromothiophen-2-yl)methyl]({[2-(morpholin-4-yl)pyridin-4-yl)methyl}amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a bromothiophene moiety with a morpholine-containing pyridine ring, connected via methylene groups. The presence of these functional groups makes it a versatile molecule for further chemical modifications and applications.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and purification techniques such as high-performance liquid chromatography (HPLC). The bromothiophene ring is a key feature of this molecule, contributing to its electronic properties and reactivity. Thiophene derivatives are known for their aromaticity and stability, making them valuable in the design of new materials and pharmaceutical agents.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of novel drugs targeting various diseases. For instance, research has shown that thiophene derivatives can exhibit anti-inflammatory, antitumor, and antimicrobial activities. The bromine substituent in the thiophene ring further enhances the molecule's reactivity and selectivity in biological systems.

The morpholine group attached to the pyridine ring adds another layer of complexity to this compound. Morpholine is a heterocyclic amine commonly used in drug design due to its ability to form hydrogen bonds and interact with biological targets. The combination of morpholine with pyridine creates a rigid structure that can potentially bind to specific receptors or enzymes, making it an attractive candidate for medicinal chemistry.

In terms of applications, this compound could serve as a building block for constructing more complex molecules or as an intermediate in the synthesis of bioactive agents. Its structure suggests potential use in areas such as catalysis, material science, and drug discovery. For example, the bromothiophene moiety could be utilized in Suzuki coupling reactions to create biaryl structures with diverse functionalities.

From a synthetic perspective, the preparation of this compound requires careful optimization of reaction conditions to ensure high yields and purity. Techniques such as microwave-assisted synthesis or continuous flow chemistry could be employed to streamline the production process. Additionally, analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the structure and purity of the final product.

In conclusion, CAS No. 2877761-84-5 represents a sophisticated organic compound with promising potential in various fields due to its unique structure and functional groups. Ongoing research into its properties and applications will undoubtedly uncover new opportunities for its utilization in both academic and industrial settings.